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Compound of Interest

Compound Name: Procion red MX 8B

Cat. No.: B116563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

Procion Red MX-8B, a reactive azo dye, in a laboratory setting. Adherence to these guidelines

is crucial to ensure a safe working environment and minimize potential health risks.

Hazard Identification and Classification
Procion Red MX-8B is classified as a hazardous substance. The primary routes of exposure

are inhalation of dust particles, skin contact, and eye contact. While considered to have low

acute oral toxicity, it is an irritant and a potential sensitizer.

Potential Health Effects:

Eye Contact: Causes irritation. Direct contact can result in redness, itching, or a burning

sensation.

Skin Contact: May cause skin irritation, and prolonged or repeated contact can lead to

allergic skin reactions.[1] It is not likely to be absorbed through the skin in significant

amounts.

Inhalation: Inhalation of dust may cause respiratory tract irritation.[1][2] Repeated or

prolonged exposure to high concentrations of dust from some reactive dyes, including

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b116563?utm_src=pdf-interest
https://www.unitednow.com/scs/resources/pdf/SDS_JP-PMX100S.pdf
https://www.unitednow.com/scs/resources/pdf/SDS_JP-PMX100S.pdf
https://dc1240h7n7gpb.cloudfront.net/resources/static/main/pdf/dy034_procion_dyes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procion types, has been associated with respiratory sensitization, leading to symptoms such

as coughing, chest tightness, and asthmatic wheezing in sensitized individuals.[3]

Ingestion: May be harmful if swallowed.[1] However, the acute oral LD50 in rats is greater

than 5 g/kg, indicating low acute toxicity via ingestion.

Quantitative Toxicological and Physical Data
The following tables summarize the key quantitative data available for Procion Red MX-8B and

related Procion MX dyes.

Toxicological Data

Parameter Value

Acute Oral LD50 (Rat) > 2000 mg/kg[2][3]

Skin Irritation Non-irritant to slightly irritating[3]

Eye Irritation Irritant[1][3]

Physical and Chemical Properties

Property Value

Appearance Red odorless powder[4]

Solubility in Water 50 g/L

Boiling Point Not applicable

Vapor Pressure No data available

Specific Gravity About 1.6

Stability Stable under normal conditions[2]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to minimize exposure risk.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations:

Eye Protection: Chemical safety goggles with side shields are mandatory.[1][5]

Hand Protection: Wear suitable disposable gloves (e.g., nitrile) to prevent skin contact and

staining.[3][5][6]

Body Protection: A lab coat, apron, or coveralls should be worn to prevent contamination of

personal clothing.[7]

Respiratory Protection: In case of insufficient ventilation or when handling large quantities

that may generate dust, a suitable mask with a particle filter or a NIOSH-approved respirator

should be used.[3][5]

Engineering Controls
Ventilation: Work in a well-ventilated area. Use local exhaust ventilation to keep airborne

dust concentrations to a minimum.[1][2]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in the laboratory.[1][6][7]

Wash hands thoroughly with soap and water after handling the dye, before breaks, and at

the end of the workday.[2][7]

Immediately remove and launder any contaminated clothing.[1][7]

Storage
Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed when not in use.[2][3]
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Store away from incompatible materials such as strong oxidizing agents.[2]

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for safely handling Procion Red MX-8B in

a laboratory setting.
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Caption: Safe handling workflow for Procion Red MX-8B.
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Emergency Procedures and First Aid
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. If irritation persists, seek medical

attention.[1][2]

Skin Contact

Remove contaminated clothing. Wash affected

area thoroughly with soap and plenty of water. If

skin irritation or an allergic reaction occurs, seek

medical advice.[1][2]

Inhalation

Move the victim to fresh air. If respiratory

symptoms such as coughing or difficulty

breathing develop, consult a physician.[2][3]

Ingestion

Rinse mouth thoroughly with water. Give one or

two glasses of water to drink. Do NOT induce

vomiting. If gastrointestinal symptoms develop,

seek medical attention. Never give anything by

mouth to an unconscious person.[2][3]

Accidental Release Measures
Small Spills: Wear appropriate PPE. Sweep up the powder, avoiding dust generation. The

material can be mixed with a moist absorbent and shoveled into a suitable waste container.

Clean the spill area with soap and water.[3]

Large Spills: Evacuate the area. Prevent further leakage if it is safe to do so. Wear full

protective equipment, including respiratory protection. Follow the same cleanup procedure

as for small spills.
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Emergency Response Decision Pathway
The following flowchart outlines the decision-making process in the event of an emergency

involving Procion Red MX-8B.

Emergency Event
(Spill or Exposure)

Is it a spill?

Spill

Is it a personal exposure?

Exposure

Small, manageable spill?

Yes

Large or unmanageable spill

No Identify Exposure Route

No

Follow Spill Cleanup Protocol:
- Wear PPE

- Sweep/absorb
- Decontaminate area

Yes

Evacuate Area
Notify EH&S

Skin Contact Eye Contact Inhalation

Wash with soap and water Flush with water for 15 mins Move to fresh air

Seek Medical Attention if Symptoms Persist
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Caption: Emergency response flowchart for Procion Red MX-8B.
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Fire and Explosion Hazard Data
Flammability: Procion Red MX-8B is not flammable under normal conditions. However, as a

fine powder, it may form explosive dust clouds in the air.[4]

Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical extinguishers.

[3]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective clothing.[2][3]

Hazardous Combustion Products: Combustion may produce carbon oxides, nitrogen oxides,

sulfur oxides, and halogen acids.

Disposal Considerations
Discarded Procion Red MX-8B is not classified as a hazardous waste under RCRA, 40 CFR

261. However, disposal should be in accordance with all applicable federal, state, and local

regulations. Empty containers may retain product residue and should be handled with the same

precautions as the product itself.

This guide is intended to provide comprehensive safety information. Always refer to the specific

Safety Data Sheet (SDS) for the product you are using and consult with your institution's

Environmental Health and Safety (EH&S) department for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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